2,2,2-trichloro-1-(7-methyl-1H-indol-3-yl)ethan-1-one
Overview
Description
2,2,2-trichloro-1-(7-methyl-1H-indol-3-yl)ethan-1-one, commonly known as TCEE, is an organic compound used in many scientific research applications. It is a colorless, crystalline solid with a melting point of 108-109°C. TCEE is a chlorinated derivative of indole, and is primarily used as a reagent in organic synthesis, due to its versatile reactivity.
Scientific Research Applications
TCEE is widely used in scientific research as a reagent in organic synthesis, due to its versatile reactivity. It is used in the synthesis of various compounds, such as indole derivatives, heterocyclic compounds, and polycyclic compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals. Additionally, TCEE is used in the synthesis of polymers and other materials for various applications.
Mechanism of Action
The mechanism of action of TCEE is not fully understood. However, it is known that TCEE is a chlorinated derivative of indole and is primarily used as a reagent in organic synthesis. It is believed that the chlorine atoms present in the molecule act as electron-withdrawing groups, which increase the reactivity of the molecule. This increased reactivity allows TCEE to react with various substrates and form different products.
Biochemical and Physiological Effects
The biochemical and physiological effects of TCEE are not fully understood. However, it has been shown to possess antifungal and antibacterial properties, making it useful in the treatment of certain infections. Additionally, research has suggested that TCEE may possess anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using TCEE in laboratory experiments is its versatility and reactivity. It can be used in the synthesis of various compounds, including indole derivatives, heterocyclic compounds, and polycyclic compounds. Additionally, it can be used in the synthesis of pharmaceuticals, pesticides, and other chemicals. However, TCEE is not very stable and can be easily degraded in the presence of light, air, and heat. It is also toxic and should be handled with care.
Future Directions
Future research on TCEE could focus on its potential applications in the pharmaceutical and medical fields. For example, further studies could be conducted to investigate its potential use in the treatment of infections and diseases. Additionally, research could be conducted to explore the potential use of TCEE in the synthesis of polymers and other materials for various applications. Finally, further research could be conducted to better understand the biochemical and physiological effects of TCEE and its mechanism of action.
Synthesis Methods
TCEE can be synthesized in two different ways: by direct chlorination of indole or by a two-step reaction involving the reaction of indole with trichloroacetaldehyde and subsequent cyclization. In the direct chlorination method, indole is reacted with chlorine gas in an aprotic solvent such as dichloromethane or acetonitrile. The reaction is carried out at a temperature of -78°C and a pressure of 20-30 atm. In the two-step method, indole is reacted with trichloroacetaldehyde in an aprotic solvent, such as dichloromethane or acetonitrile, at room temperature. The reaction mixture is then heated to reflux and the resulting product is cyclized to form TCEE.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,2-trichloro-1-(7-methyl-1H-indol-3-yl)ethan-1-one involves the reaction of 7-methyl-1H-indole-3-carboxaldehyde with 2,2,2-trichloroethanone in the presence of a base to form the desired product.", "Starting Materials": [ "7-methyl-1H-indole-3-carboxaldehyde", "2,2,2-trichloroethanone", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 7-methyl-1H-indole-3-carboxaldehyde (1 equivalent) in a suitable solvent (e.g. ethanol) and add a catalytic amount of base (e.g. sodium hydroxide).", "Step 2: Add 2,2,2-trichloroethanone (1 equivalent) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 4: Purify the product by column chromatography or recrystallization to obtain 2,2,2-trichloro-1-(7-methyl-1H-indol-3-yl)ethan-1-one as a white solid." ] } | |
CAS RN |
855628-07-8 |
Product Name |
2,2,2-trichloro-1-(7-methyl-1H-indol-3-yl)ethan-1-one |
Molecular Formula |
C11H8Cl3NO |
Molecular Weight |
276.5 |
Purity |
95 |
Origin of Product |
United States |
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